Cas no 2095515-38-9 (RIP1 kinase inhibitor 1)

• Product Name: RIP1 kinase inhibitor 1
• CAS No: 2095515-38-9
• MF: C₂₄H₂₀ClN₅O₃
• MW: 461.9003
• CID: 4766996
• PubChem ID: 132471860
• Update Time: 2025-05-19

RIP1 kinase inhibitor 1 Chemical and Physical Properties

Names and Identifiers

• RIP1 kinase inhibitor 1
• (3S)-3-(2-benzyl-3-chloro-7-oxo-2,4,5,7-tetrahydro-6H-pyrazolo[3,4-c]pyridin-6-yl)-5-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepine-8-carbonitrile
• BDBM50244721
• (3S)-3-(2-benzyl-3-chloro-7-oxo-4,5-dihydropyrazolo[3,4-c]pyridin-6-yl)-5-methyl-4-oxo-2,3-dihydro-1,5-benzoxazepine-8-carbonitrile
• EJP
• DA-57455
• MS-28483
• 2095515-38-9
• CHEMBL4100398
• SCHEMBL20477259
• AKOS040736657
• G16838
• EX-A7968
• RIP1-IN-22
• CS-0040553
• HY-111409

• Inchi： 1S/C24H20ClN5O3/c1-28-18-8-7-16(12-26)11-20(18)33-14-19(23(28)31)29-10-9-17-21(24(29)32)27-30(22(17)25)13-15-5-3-2-4-6-15/h2-8,11,19H,9-10,13-14H2,1H3/t19-/m0/s1
• InChI Key： JWKONLKXWPCOJF-IBGZPJMESA-N
• SMILES： ClC1=C2C(C(N(C([H])([H])C2([H])[H])[C@]2([H])C(N(C([H])([H])[H])C3C([H])=C([H])C(C#N)=C([H])C=3OC2([H])[H])=O)=O)=NN1C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 461.1254672g/mol
• Monoisotopic Mass: 461.1254672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.5

Additional information on RIP1 kinase inhibitor 1

RIP1 Kinase Inhibitor 1 (CAS No. 2095515-38-9): A Promising Therapeutic Agent for Inflammatory and Neurodegenerative Diseases

The RIP1 kinase inhibitor 1 (CAS No. 2095515-38-9) has emerged as a significant compound in the field of medicinal chemistry, particularly for its potential in treating inflammatory and neurodegenerative diseases. As a selective inhibitor of receptor-interacting protein 1 (RIP1) kinase, this small molecule has garnered attention for its ability to modulate key pathways involved in cell death and inflammation. Researchers and pharmaceutical companies are increasingly exploring its therapeutic applications, making it a hot topic in drug discovery and development.

One of the most compelling aspects of RIP1 kinase inhibitor 1 is its role in targeting the necroptosis pathway. Necroptosis, a form of programmed cell death, has been implicated in various pathological conditions, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. By inhibiting RIP1 kinase, this compound offers a novel approach to mitigating inflammation and neuronal damage, addressing unmet medical needs in neurodegenerative disorders.

Recent studies have highlighted the potential of RIP1 kinase inhibitor 1 in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to suppress pro-inflammatory cytokines and reduce tissue damage has positioned it as a promising candidate for next-generation anti-inflammatory therapies. With the growing prevalence of autoimmune diseases, the demand for effective and targeted treatments like RIP1 kinase inhibitors is on the rise.

From a chemical perspective, RIP1 kinase inhibitor 1 (CAS No. 2095515-38-9) exhibits high selectivity and potency, making it a valuable tool for both research and clinical applications. Its molecular structure allows for optimal binding to the RIP1 kinase active site, ensuring minimal off-target effects. This specificity is crucial for developing safer and more effective drugs, particularly in complex diseases where multiple signaling pathways are involved.

The pharmaceutical industry is actively investigating the commercial potential of RIP1 kinase inhibitor 1. With several preclinical and clinical trials underway, the compound is expected to play a pivotal role in the development of new therapies for neurodegenerative and inflammatory conditions. Investors and researchers alike are keenly watching its progress, as successful outcomes could revolutionize treatment paradigms in these challenging disease areas.

In addition to its therapeutic applications, RIP1 kinase inhibitor 1 is also a valuable research reagent. Scientists use it to study the mechanisms of necroptosis and inflammation, providing insights into disease pathogenesis and potential intervention strategies. The compound's availability through reputable suppliers ensures that researchers worldwide can access high-quality materials for their studies, further accelerating advancements in the field.

As the scientific community continues to explore the full potential of RIP1 kinase inhibitor 1, questions about its pharmacokinetics, safety profile, and long-term efficacy remain areas of active investigation. Addressing these questions will be critical for its successful translation from the lab to the clinic. Nonetheless, the compound's promising preclinical data and growing body of research support its potential as a breakthrough therapy in the years to come.

For those interested in the latest developments in RIP1 kinase inhibitors, staying updated with peer-reviewed journals and clinical trial databases is essential. The rapid pace of discovery in this field underscores the importance of RIP1 kinase inhibitor 1 as a key player in the future of precision medicine and targeted therapeutics.